Cas no 581-90-8 (Naphthalene, 2-(trifluoromethyl)-)

• Product Name: Naphthalene, 2-(trifluoromethyl)-
• CAS No: 581-90-8
• MF: C₁₁H₇F₃
• MW: 196.168493509293
• CID: 342861
• PubChem ID: 10856389
• Update Time: 2025-04-19

Naphthalene, 2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 2-(trifluoromethyl)-
• 2-(trifluoromethyl)naphthalene
• DTXSID80446043
• 581-90-8
• ss--(Trifluoromethyl)naphthalene
• 2-(trifluoromethyl)-naphthalene
• AT25656
• PKMYQFCVFSVGAT-UHFFFAOYSA-N
• AKOS005256328
• SCHEMBL1538767

• MDL： MFCD12546936
• Inchi： 1S/C11H7F3/c12-11(13,14)10-6-5-8-3-1-2-4-9(8)7-10/h1-7H
• InChI Key： PKMYQFCVFSVGAT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C=CC=CC=2C=1)(F)F

Computed Properties

• Exact Mass: 196.05001
• Monoisotopic Mass: 196.04998471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 234.0±35.0 °C at 760 mmHg
• Flash Point: 83.3±13.9 °C
• PSA: 0
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

Naphthalene, 2-(trifluoromethyl)- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes